![molecular formula C16H25NO3 B249518 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol](/img/structure/B249518.png)
2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol, also known as carvedilol, is a beta-blocker medication used to treat heart failure, high blood pressure, and angina. It was first approved by the FDA in 1995 and has since become a widely prescribed medication. In addition to its clinical use, carvedilol has also been the subject of extensive scientific research due to its potential therapeutic applications.
Mechanism of Action
Carvedilol works by blocking the action of certain hormones, such as adrenaline and noradrenaline, that can increase heart rate and blood pressure. It also has antioxidant properties that may help protect the heart and blood vessels from damage.
Biochemical and Physiological Effects:
Carvedilol has a number of biochemical and physiological effects on the body. It can reduce heart rate, decrease blood pressure, and improve cardiac function. It may also have anti-inflammatory and antioxidant effects that can help protect the heart and blood vessels from damage.
Advantages and Limitations for Lab Experiments
Carvedilol has several advantages for use in lab experiments. It is readily available and has been extensively studied, making it a well-characterized compound. It is also relatively safe and well-tolerated, with few reported side effects.
One limitation of 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol is that it can be difficult to work with due to its low solubility in water. This can make it challenging to administer in certain experimental settings.
Future Directions
There are many potential future directions for research on 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol. One area of interest is its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's. Preliminary studies have shown that this compound may have neuroprotective effects and could be a promising treatment option for these conditions.
Another area of interest is the use of this compound in combination with other drugs for the treatment of various conditions. For example, there is growing interest in using this compound in combination with cancer drugs to enhance their effectiveness and reduce side effects.
Overall, this compound is a promising compound with a wide range of potential therapeutic applications. Further research is needed to fully understand its mechanisms of action and to explore its potential uses in various disease states.
Synthesis Methods
The synthesis of 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol involves several steps and requires the use of specialized equipment and chemicals. One common method of synthesis involves the reaction of 2-methoxyphenol with 2-chloroethanol to form 2-(2-methoxyphenoxy)ethanol. This intermediate is then reacted with cyclohexylamine and formaldehyde to form this compound.
Scientific Research Applications
Carvedilol has been the subject of numerous scientific studies due to its potential therapeutic applications. One area of research has focused on its use in the treatment of heart failure. Studies have shown that 2-{4-[(Cyclohexylamino)methyl]-2-methoxyphenoxy}ethanol can improve cardiac function and reduce mortality rates in patients with heart failure.
Another area of research has focused on the use of this compound in the treatment of hypertension. Studies have shown that this compound can effectively lower blood pressure in patients with hypertension, and may be particularly effective in patients with certain comorbidities, such as diabetes.
properties
Molecular Formula |
C16H25NO3 |
---|---|
Molecular Weight |
279.37 g/mol |
IUPAC Name |
2-[4-[(cyclohexylamino)methyl]-2-methoxyphenoxy]ethanol |
InChI |
InChI=1S/C16H25NO3/c1-19-16-11-13(7-8-15(16)20-10-9-18)12-17-14-5-3-2-4-6-14/h7-8,11,14,17-18H,2-6,9-10,12H2,1H3 |
InChI Key |
XXKSHPTZPRSPSU-UHFFFAOYSA-N |
SMILES |
COC1=C(C=CC(=C1)CNC2CCCCC2)OCCO |
Canonical SMILES |
COC1=C(C=CC(=C1)CNC2CCCCC2)OCCO |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.